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Compound of Interest

Compound Name: Luisol A

Cat. No.: B1248620 Get Quote

Disclaimer: No product specifically named "Luisol A" was found in available safety and

chemical databases. The following information is based on the widely available disinfectant

product "Lysol®," which is likely the subject of the query.

This guide provides essential safety and logistical information for the proper disposal of Lysol®

products, targeting researchers, scientists, and drug development professionals who may use

these products for surface disinfection in laboratory settings. The procedures outlined below

are synthesized from Safety Data Sheets (SDS) to ensure safe handling and environmental

responsibility.

Key Chemical Components and Disposal
Considerations
The composition of Lysol® products varies, but they often contain active ingredients that

require careful handling during disposal. The following table summarizes key components

found in various Lysol® formulations and general guidance for their disposal.
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Chemical Component CAS Number
General Disposal
Considerations

Ethanol 64-17-5

Flammable liquid. Keep away

from heat, sparks, open

flames, and other ignition

sources.[1][2] Small, empty

containers may retain product

residue and can be hazardous.

[1][2]

Butane 106-97-8

Extremely flammable gas.

Found in aerosol products.

Pressurized container: Do not

pierce or burn, even after use.

[1] Protect from sunlight and

do not expose to temperatures

exceeding 50°C/122°F.[1]

Propane 74-98-6

Extremely flammable gas.

Found in aerosol products.

Pressurized container: Do not

pierce or burn, even after use.

[1] Protect from sunlight and

do not expose to temperatures

exceeding 50°C/122°F.[1]

Phenol 108-95-2

Harmful if swallowed and

causes severe skin and eye

irritation.[3] Waste containing

phenol is considered

hazardous due to toxicity and

should be disposed of

accordingly.[3]

o-Benzyl-p-chlorophenol 120-32-1

May be harmful if swallowed

and causes skin and serious

eye irritation.[4]
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Sodium Hypochlorite 7681-52-9

Corrosive. Keep away from

acids.[5] Spills should be

contained and absorbed with

an inert dry material.[5]

Experimental Protocols for Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

For Liquid Lysol® Spills:

Ventilate the Area: Ensure adequate ventilation to disperse any vapors.[2]

Wear Personal Protective Equipment (PPE): At a minimum, this should include protective

gloves and eye protection.[4] For larger spills, a respirator may be necessary if ventilation is

inadequate.[2]

Contain the Spill: Use an inert, absorbent material like sand or earth to contain the spill.[4]

Collect and Dispose: Place the absorbed material into a sealed, labeled container for

disposal.[4] Do not allow the spill to enter drains or waterways.[2][5]

Clean the Area: Mop the area with water if the product is water-soluble.[1]

For Aerosol Can Leaks:

Eliminate Ignition Sources: Shut off all potential ignition sources, such as open flames,

sparks, and electrical equipment.[1][2]

Ventilate the Area: Provide adequate ventilation to prevent the buildup of flammable vapors.

[1]

Contain and Collect: If possible, move the leaking container to a well-ventilated area, such

as a fume hood. Place the can in a secondary container to manage the leak.
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The following diagram outlines the decision-making process for the proper disposal of both

liquid and aerosol Lysol® products.

Start: Identify Lysol® Product Type

Liquid or Aerosol?

Liquid Product

Liquid

Aerosol Can

Aerosol

Is container empty? Is can empty?

Rinse with water if permissible by local regulations. Dispose in regular trash.

Yes

Dispose as hazardous chemical waste according to institutional and local guidelines.

No

Do NOT puncture or incinerate. Dispose in regular trash or designated aerosol recycling.

Yes

Dispose as hazardous chemical waste. Do NOT puncture or incinerate.

No

Click to download full resolution via product page

Disposal workflow for Lysol® products.

Step-by-Step Disposal Procedures
For Liquid Lysol® Products:

Assess Residue: Determine if the container is completely empty.

Empty Containers: If the container is empty, it can typically be disposed of in the regular

trash. Check local regulations regarding rinsing before disposal.
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Partially Full Containers: If the container is not empty, the contents should be treated as

chemical waste.[3] Do not pour concentrated Lysol® products down the drain.[6] The waste

should be collected in a properly labeled, sealed container and disposed of through your

institution's hazardous waste program.

For Aerosol Lysol® Products:

Check if Empty: Ensure the can is completely empty by depressing the nozzle until no more

product or propellant is released.

Empty Cans: Empty aerosol cans may be disposed of in the regular trash or recycled if your

local program accepts them. Do not pierce or burn the can, even after use.[1]

Partially Full Cans: Partially full aerosol cans are considered hazardous waste due to their

flammability and pressurized contents.[1] They must be disposed of through a designated

hazardous waste collection program. Store them away from heat and ignition sources until

disposal.[1][2]

Always consult your institution's specific safety protocols and local environmental regulations

for chemical waste disposal. If you are unsure about a procedure, contact your environmental

health and safety department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1248620#luisol-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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